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Compound of Interest

Compound Name: Tetradecyloxysilane

Cat. No.: B100254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

tetradecyloxysilane in various organic solvents. Due to the limited availability of direct

quantitative data in public literature, this document focuses on the qualitative solubility profile

derived from the physicochemical properties of long-chain alkoxysilanes and general principles

of solubility. Furthermore, it addresses the critical aspect of hydrolytic instability, which

significantly impacts the practical application of tetradecyloxysilane in different solvent

systems.

Executive Summary
Tetradecyloxysilane, a member of the long-chain alkoxysilane family, is characterized by its

long alkyl chain, which imparts significant hydrophobic character. Its solubility is primarily

dictated by the principle of "like dissolves like," indicating a higher affinity for non-polar and

weakly polar aprotic solvents. Conversely, its interaction with protic solvents, such as alcohols

and water, is dominated by hydrolysis of the silane moiety, leading to condensation and the

formation of siloxanes. This reactivity, rather than simple dissolution, is a critical consideration

for its use in formulation and synthesis.

Predicted Solubility Profile of Tetradecyloxysilane
The following table summarizes the predicted qualitative solubility of tetradecyloxysilane in a

range of common organic solvents. This profile is based on the expected behavior of long-
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chain, hydrophobic molecules and data for analogous compounds like other long-chain

alkoxysilanes and tetraethoxysilane (TEOS).

Solvent Class
Representative
Solvents

Predicted Solubility Rationale

Non-Polar Aprotic
Hexane, Toluene,

Cyclohexane
High

The non-polar

tetradecyl chain has

strong van der Waals

interactions with non-

polar solvents.

Weakly Polar Aprotic

Diethyl Ether,

Tetrahydrofuran

(THF),

Dichloromethane

High to Moderate

The polarity of the

solvent can

accommodate the Si-

O bond, while the

carbon backbone

interacts favorably

with the alkyl chain.

Polar Aprotic

Acetone, Acetonitrile,

Dimethylformamide

(DMF)

Moderate to Low

Increased solvent

polarity leads to a

mismatch with the

long, non-polar alkyl

chain, reducing

solubility.

Polar Protic
Ethanol, Methanol,

Water
Reactive / Insoluble

The silane is

susceptible to rapid

hydrolysis and

condensation in the

presence of protic

solvents. It is

generally considered

insoluble in water.[1]

[2][3][4]

Factors Influencing Solubility and Stability
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The dissolution of tetradecyloxysilane in organic solvents is not merely a physical process but

is heavily influenced by its chemical reactivity. The key factors are outlined in the diagram

below.

Tetradecyloxysilane Properties

Solvent Properties

Outcome

Tetradecyloxysilane

Long Alkyl Chain (C14)

Alkoxysilane Group

Good Solubility

Favors Non-Polar Solvents

Hydrolysis & Instability

Reacts with Protic Solvents

Organic Solvent

Polarity (Polar vs. Non-Polar)

Proticity (Aprotic vs. Protic)
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Protic Solvents Catalyze

Reactants
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Final Products
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(R-Si(OR')3)
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Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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